Cas no 140134-21-0 ((R,R)-N-Benzyl-3,4-trans-diaminopyrrolidine)

(R,R)-N-Benzyl-3,4-trans-diaminopyrrolidine is a chiral diamine derivative featuring a rigid pyrrolidine backbone with trans-configured amino groups at the 3- and 4-positions. Its stereospecific (R,R) configuration and N-benzyl substitution make it a valuable building block in asymmetric synthesis, particularly for the development of chiral ligands and catalysts. The compound’s structural rigidity enhances stereocontrol in reactions such as enantioselective hydrogenations or C–C bond formations. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. The presence of both primary and secondary amine functionalities allows for further derivatization, broadening its utility in pharmaceutical and fine chemical synthesis.

(R,R)-N-Benzyl-3,4-trans-diaminopyrrolidine structure

140134-21-0 structure

Product Name:(R,R)-N-Benzyl-3,4-trans-diaminopyrrolidine

CAS No:140134-21-0

MF:C₁₁H₁₇N₃

MW:191.272782087326

CID:137905

PubChem ID:11459728

Update Time:2025-05-28

(R,R)-N-Benzyl-3,4-trans-diaminopyrrolidine Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-1-Benzylpyrrolidine-3,4-diamine
- 3,4-Pyrrolidinediamine,1-(phenylmethyl)-, (3R,4R)-
- NULL
- (3R,4R)-(-)-1-Benzyl-3,4-pyrrolidinediamine
- (3R,4R)-(-)-3,4-Diamino-1-benzylpyrrolidine
- (3R,4R)-3,4-Diamino-1-benzylpyrrolidine
- (R,R)-N-BENZYL-3,4-TRANS-DIAMINOPYRROLIDINE
- D4035
- DTXSID00466607
- AKOS015854200
- SCHEMBL5836807
- (3R,4R)-3,4-Diamino-1-benzylpyrrolidine, >=85.0% (HPLC)
- 140134-21-0
- AKOS006284311
- (R,R)-N-Benzyl-3,4-trans-diaminopyrrolidine
- MDL： MFCD07357303
- Inchi： 1S/C11H17N3/c12-10-7-14(8-11(10)13)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12-13H2/t10-,11-/m1/s1
- InChI Key： HEARQVUKBKMUPY-GHMZBOCLSA-N
- SMILES： N1(CC2C=CC=CC=2)C[C@H]([C@@H](C1)N)N

Computed Properties

Exact Mass: 191.14200
Monoisotopic Mass: 191.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 55.3Å²

Experimental Properties

PSA: 55.28000
LogP: 1.49530

(R,R)-N-Benzyl-3,4-trans-diaminopyrrolidine Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

(R,R)-N-Benzyl-3,4-trans-diaminopyrrolidine Pricemore >>

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